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Introduction: The Rise of a Multifunctional
Humectant

In the landscape of cosmetic formulation, the demand for high-performance, consumer-friendly,
and sustainably sourced ingredients is paramount. 1,3-Propanediol, a versatile glycol, has
emerged as a leading ingredient, addressing these needs with its exceptional properties as a
humectant, solvent, and sensory modifier.[1][2][3] Often derived from the fermentation of corn
sugar, it offers a natural alternative to petroleum-based glycols like propylene glycol.[2][4][5]
This document serves as a comprehensive guide for researchers, scientists, and drug
development professionals on the effective utilization of 1,3-propanediol in cosmetic
formulations, with a focus on its role as a premier humectant.

Mechanism of Action: A Molecular Perspective on
Hydration

1,3-Propanediol's efficacy as a humectant is rooted in its molecular structure. As a diol, it
possesses two hydroxyl (-OH) groups, which readily form hydrogen bonds with water
molecules. This hygroscopic nature allows it to attract and hold moisture from the surrounding
environment and within the formulation itself, delivering it to the stratum corneum, the
outermost layer of the skin.[1][6] This mechanism helps to maintain and improve skin hydration,
resulting in a softer, more supple complexion.[1][7]
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Beyond its primary humectant activity, 1,3-propanediol also acts as a penetration enhancer.[4]
[8][9] By interacting with the lipid matrix of the stratum corneum, it can facilitate the absorption
of other active ingredients within a formulation, thereby increasing their bioavailability and
overall efficacy.[2][8]

Core Functional Attributes in Formulation

1,3-Propanediol is a multifunctional ingredient that offers a range of benefits beyond hydration:
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Functional Attribute

Description

Typical Use Level (%)

Humectant

Attracts and retains moisture in

the skin, providing long-lasting
hydration.[1][10]

1-10

Solvent

Effectively dissolves a wide
range of cosmetic ingredients,
including challenging actives
like salicylic acid and ferulic
acid.[1][2][6][8]

1-20

Sensory Enhancer

Improves the texture and feel
of formulations, reducing the
stickiness often associated
with high concentrations of
glycerin and providing a
smooth, dewy finish.[10][11]

Preservative Booster

Enhances the efficacy of
preservative systems, allowing
for the use of lower
concentrations of traditional
preservatives.[4][8][10][11][12]

2-5

Viscosity Modifier

Can influence the viscosity of a

formulation, contributing to a
lightweight feel.[6]

1-5

Emollient

Soothes and softens the skin,

improving its overall texture.[6]

[9]

1-10

Comparative Analysis: 1,3-Propanediol vs. Other

Glycols

A key consideration for formulators is the selection of the appropriate glycol for a specific

application. 1,3-Propanediol presents several advantages over other commonly used glycols.
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Propylene
Parameter 1,3-Propanediol  Glycol (1,2- Butylene Glycol  Glycerin
Propanediol)
Primarily bio- o
Primarily )
based (corn ) Petrochemical- Natural or
Source _ petrochemical- _ _
fermentation).[2] ) derived. synthetic.
derived.[6][9]
[51[13]
] ] Can be tacky at
Non-sticky, Can be sticky at ) )
_ . Less sticky than higher
Skin Feel smooth, higher )
] ) ] propylene glycol.  concentrations.
lightweight.[11] concentrations.
[11]
Higher potential
Low; generally o
o for irritation and Generally low o
Irritation well-tolerated by o o Very low irritation
_ N ] sensitization in irritation _
Potential sensitive skin.[1] o ) potential.
some individuals.  potential.
[14][15]
[61[14]
High, with long-
Humectancy lasting hydration.  Good. Good. Very high.
[16]
Excellent for a
Solvency wide range of Good. Good. Good.

actives.[2][6]

Application Protocols

The following protocols provide a framework for incorporating 1,3-propanediol into various

cosmetic formulations.

Protocol 1: High-Hydration Facial Serum

Objective: To create a lightweight, hydrating serum with enhanced penetration of a water-

soluble active ingredient.

Materials:
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o Deionized Water

e 1,3-Propanediol

e Hyaluronic Acid (Low Molecular Weight)

o Niacinamide (Vitamin B3)

e Liquid Germall Plus (Preservative)

o Citric Acid or Sodium Hydroxide (for pH adjustment)
Procedure:

o Water Phase Preparation: In a sanitized beaker, combine the deionized water and 1,3-
propanediol. Begin stirring with a magnetic stirrer.

» Active Ingredient Incorporation: Slowly add the niacinamide to the water phase and stir until
fully dissolved.

o Gelling Agent Addition: Gradually sprinkle in the hyaluronic acid while stirring continuously to
prevent clumping. Continue to mix until a homogenous gel is formed.

e pH Adjustment: Measure the pH of the formulation and adjust to a range of 5.5-6.5 using
citric acid or sodium hydroxide as needed.

e Preservation: Add the Liquid Germall Plus and mix thoroughly.
e Final Quality Control: Visually inspect the serum for clarity and homogeneity.
Causality of Choices:

e 1,3-Propanediol: Chosen for its dual role as a humectant to boost hydration and a solvent to
ensure the complete dissolution of niacinamide. Its lightweight feel is ideal for a serum
formulation.

e Low Molecular Weight Hyaluronic Acid: Selected for its ability to penetrate the skin and
provide deeper hydration, synergizing with the humectant properties of 1,3-propanediol.
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» Niacinamide: A well-tolerated active with multiple skin benefits, its solubility is enhanced by
the presence of 1,3-propanediol.

Protocol 2: Oil-in-Water (O/W) Moisturizing Cream

Objective: To formulate a stable, moisturizing cream with a smooth, non-greasy after-feel.
Materials:
o Water Phase:

o Deionized Water

o 1,3-Propanediol

o Glycerin

o Xanthan Gum

e Qil Phase:

[¢]

Caprylic/Capric Triglyceride

[e]

Cetearyl Alcohol

(¢]

Glyceryl Stearate

Stearic Acid

[¢]

e Cool-Down Phase:

o Phenoxyethanol (and) Ethylhexylglycerin (Preservative)

o Tocopherol (Vitamin E)

o Fragrance (optional)

Procedure:
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o Water Phase Preparation: In a primary beaker, combine deionized water, 1,3-propanediol,
and glycerin. Heat to 75°C. Sprinkle in xanthan gum and mix with a homogenizer until fully
dispersed.

» Oil Phase Preparation: In a separate beaker, combine all oil phase ingredients and heat to
75°C until all components are melted and uniform.

o Emulsification: Slowly add the oil phase to the water phase while homogenizing. Continue
mixing for 5-10 minutes to form a stable emulsion.

o Cooling: Begin cooling the emulsion while stirring gently with a paddle mixer.

e Cool-Down Phase Addition: Once the temperature is below 40°C, add the preservative,
tocopherol, and fragrance (if using). Mix until uniform.

Final Quality Control: Check the pH (target 5.0-6.0) and viscosity of the final cream.
Causality of Choices:

e 1,3-Propanediol in Combination with Glycerin: This pairing creates a powerful humectant
system. 1,3-propanediol helps to reduce the potential tackiness of glycerin while providing its
own hydrating benefits.[10]

o Xanthan Gum: A stabilizer for the emulsion, ensuring long-term stability.

o Cetearyl Alcohol and Glyceryl Stearate: Co-emulsifiers that contribute to the cream's texture
and stability.

Performance Evaluation Protocols

To validate the efficacy of formulations containing 1,3-propanediol, the following standardized
testing protocols are recommended.

Protocol 3: In-Vivo Skin Hydration Assessment

Objective: To quantify the short- and long-term moisturizing effects of a formulation containing
1,3-propanediol.
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Instrumentation: Corneometer®
Procedure:
e Subject Recruitment: Select a panel of healthy volunteers with normal to dry skin.

o Acclimatization: Have subjects acclimatize to a room with controlled temperature and
humidity for at least 30 minutes.

o Baseline Measurement: Take baseline skin hydration readings on designated areas of the
forearm.

o Product Application: Apply a standardized amount of the test formulation to the designated
area. A control area with no product should also be marked.

o Post-Application Measurements: Take hydration readings at predetermined time points (e.g.,
15 minutes, 2 hours, 4 hours, 8 hours, and 24 hours) after product application.

o Data Analysis: Compare the change in hydration levels from baseline for the test product
versus the control area.

Protocol 4: Transepidermal Water Loss (TEWL)
Measurement

Objective: To assess the formulation's ability to improve the skin's barrier function.
Instrumentation: Tewameter®

Procedure:

Subject Recruitment and Acclimatization: Follow the same procedure as in Protocol 3.

Baseline Measurement: Take baseline TEWL readings on designated forearm areas.

Product Application: Apply a standardized amount of the test formulation.

Post-Application Measurements: Measure TEWL at specified time intervals.
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» Data Analysis: A decrease in TEWL indicates an improvement in the skin's barrier function.

Safety and Regulatory Considerations

1,3-Propanediol is generally recognized as a safe and well-tolerated ingredient in cosmetic
formulations.[8][14] The Cosmetic Ingredient Review (CIR) has concluded that it is safe for use
in cosmetics.[15] While skin irritation is rare, it is always recommended to conduct patch testing
for new formulations, especially those intended for sensitive skin.[14][17] It is important to
source high-quality, cosmetic-grade 1,3-propanediol from reputable suppliers to ensure purity
and avoid potential contaminants.

Conclusion

1,3-Propanediol is a highly effective and versatile humectant that offers significant advantages
in cosmetic formulating. Its ability to provide excellent hydration, enhance the sensory profile of
products, and improve the efficacy of other ingredients makes it a valuable tool for creating
advanced skincare and personal care products.[1][10] By understanding its mechanism of
action and following robust formulation and testing protocols, researchers and formulators can
harness the full potential of this innovative ingredient.

Visualizations

Caption: Mechanism of 1,3-Propanediol as a humectant.

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://www.paulaschoice-eu.com/propanediol/ingredient-propanediol.html
https://www.healthline.com/health/propanediol
https://www.clinikally.com/blogs/news/propanediol-vs-propylene-glycol-its-use-in-beauty-products
https://www.healthline.com/health/propanediol
https://www.finallyallnatural.com/blogs/news/hidden-risks-in-natural-skincare-products
https://www.sprchemical.com/blog/the-main-use-of-13-propanediol-in-cosmetics/
https://www.ahb-global.com/product-release/74
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3191805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Phase Preparation

Prepare Oil Phase
(Emolllents Emulsifiers)

AN

AN
\wﬂsiﬁcagy/
Combine Phases
with Homogenization

Finishing

Add Preservatives,
Fragrance, etc.

Click to download full resolution via product page

Caption: General workflow for creating an O/W emulsion with 1,3-propanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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